Cas no 1215-74-3 (2,2'-Methylene Bis(5-chlorophenol))

• Product Name: 2,2'-Methylene Bis(5-chlorophenol)
• CAS No: 1215-74-3
• MF: C₁₃H₁₀Cl₂O₂
• MW: 269.12330198288
• MDL: MFCD01104332
• CID: 206244
• PubChem ID: 94814
• Update Time: 2025-04-19

2,2'-Methylene Bis(5-chlorophenol) Chemical and Physical Properties

Names and Identifiers

• 2,2´-Methylene Bis(5-chlorophenol)
• 2,2'-Methylene Bis(5-chlorophenol)
• 5-chloro-2-[(4-chloro-2-hydroxy-phenyl)methyl]phenol
• 5-chloro-2-[(4-chloro-2-hydroxyphenyl)methyl]phenol
• Phenol, 2,2'-methylenebis[5-chloro-
• SCHEMBL51173
• NSC 3947
• FT-0671747
• Phenol,2'-methylenebis[5-chloro-
• 2,2'-Methylenebis[5-chlorophenol]
• CS-0457120
• Bis(2-hydroxy-4-chlorophenyl)methane
• Phenol, 2,2'-methylenebis(5-chloro- (8CI)(9CI)
• NS00114369
• NSC-3947
• 4E7S74V27W
• 1215-74-3
• AKOS024365341
• DTXSID40153286
• Phenol, 2,2'-methylenebis(5-chloro-(8CI)(9CI)
• NSC3947
• EN300-25003010
• 6,6'-Methylenebis(3-chlorophenol)
• Phenol, 2,2'-methylenebis(5-chloro-

• MDL： MFCD01104332
• Inchi： 1S/C13H10Cl2O2/c14-10-3-1-8(12(16)6-10)5-9-2-4-11(15)7-13(9)17/h1-4,6-7,16-17H,5H2
• InChI Key： PMYWWZKCZCXDPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CC1C=CC(=CC=1O)Cl

Computed Properties

• Exact Mass: 268.00600
• Monoisotopic Mass: 268.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 3.99540